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Compound of Interest

Compound Name: Decyl octanoate

Cat. No.: B1594828

The first step in any disposal plan is a thorough understanding of the substance's properties
and hazards. Decyl octanoate, a fatty acid ester, is widely used in various formulations.
Critically, it is not considered a hazardous substance under the U.S. OSHA Hazard
Communication Standard (29 CFR 1910.1200).[1] Similarly, it is not recommended for hazard

classification according to the Globally Harmonised System (GHS) as adopted in regions like
Australia.[2]

However, its non-hazardous classification does not permit indiscriminate disposal. The core
principle of laboratory safety dictates that all chemicals, regardless of their hazard level, must
be managed through a structured waste stream.[3]

Table 1: Key Properties and Safety Information for Decyl Octanoate

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1594828?utm_src=pdf-interest
https://www.benchchem.com/product/b1594828?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC457115000&productDescription=DECYL+DECANOATE%2C+98%25+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.industrialchemicals.gov.au/sites/default/files/2021-02/STD1710%20public%20report%20%5B528%20KB%5D_0.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b1594828?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Information Source(s)
Chemical Name Decyl octanoate [415]

CAS Number 2306-89-0 [4]
Molecular Formula C1sH3602 [5]

Not classified as hazardous

Hazard Classification under OSHA 29 CFR [1]
1910.1200
Primary Incompatibility Strong oxidizing agents [1][6]

Not expected to pose an
unreasonable risk; should not
) be released into the
Environmental Fate ) ) [2][61[71[8]
environment or drains.
Analogous esters are readily

biodegradable.

The Hierarchy of Chemical Waste Management

Before proceeding to disposal, every laboratory should adhere to the established hierarchy of
waste management, a framework that prioritizes environmentally sound practices.[3][9]

e Source Reduction & Prevention: The most effective strategy is to minimize waste generation.
This includes ordering only the necessary quantities of decyl octanoate, optimizing
experimental scales, and maintaining a clear chemical inventory to prevent redundant
purchases.[10]

e Reuse or Redistribution: If you have surplus, unexpired, and uncontaminated decyl
octanoate, consider sharing it with other labs within your institution.[10]

¢ Recycling & Reclamation: While less common for this specific substance in a lab setting, this
tier involves treating waste to recover useful materials.

o Disposal: This is the final option and must be conducted in a manner that is safe, compliant,
and environmentally responsible.[3][9]
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Step-by-Step Disposal Protocol for Decyl Octanoate

This protocol provides a self-validating system for the safe handling and disposal of decyl
octanoate waste. The critical determinant in this process is whether the substance has been
mixed with or contaminated by other, potentially hazardous, chemicals.

Step 1: Waste Characterization

The responsibility for the initial waste determination lies with the generator—the person who
created the waste.[11]

e Uncontaminated Decyl Octanoate: If the waste contains only pure decyl octanoate, it can
be managed as a non-hazardous chemical waste.

o Contaminated Decyl Octanoate: If decyl octanoate has been mixed with other substances
(e.g., flammable solvents, corrosive acids, toxic compounds), the entire mixture must be
classified and disposed of according to the most hazardous component.[12] For instance, a
solution of decyl octanoate and ethanol must be treated as flammable waste.

Step 2: Segregation of Waste

Proper segregation is fundamental to preventing dangerous chemical reactions and ensuring
waste is routed to the correct disposal facility.[13]

o Keep decyl octanoate waste separate from all other chemical waste streams.

» Crucially, ensure containers of decyl octanoate waste are stored well away from
incompatible materials, particularly strong oxidizing agents.[1][6][12]

o Always keep solid and liquid waste in separate containers.[13]

Step 3: Containerization and Labeling

All waste containers must be appropriate for their contents and clearly labeled to prevent
accidents and ensure regulatory compliance.[10][13]

o Container Selection: Use a chemically compatible container, preferably plastic, that is in
good condition with a secure, leak-proof screw cap.[10] Do not overfill the container; a
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maximum of 90% capacity is a safe guideline to prevent spills.[14]

e Labeling: The container must be clearly labeled. Many institutions provide standardized
waste tags. At a minimum, the label must include:

o

The full, unabbreviated name: "Decyl Octanoate Waste"

[e]

The words "Non-Hazardous Waste" (for pure substance only)

The name and contact information of the generating researcher or laboratory.

o

[¢]

An accumulation start date (the date the first drop of waste was added).[10]

Step 4: Accumulation and Storage

Waste must be stored safely in a designated laboratory area while awaiting pickup.

o This location, often called a "Satellite Accumulation Area,” must be at or near the point of
waste generation and under the control of laboratory personnel.[10][14]

o Ensure the storage area has adequate secondary containment, such as a spill tray, to
capture any potential leaks.[13]

Step 5: Final Disposal Pathway

The final step is the removal of the waste from your laboratory by trained personnel. Under no
circumstances should decyl octanoate be poured down the drain.[7][15]

o Contact Your Institution's EHS Office: Schedule a pickup for your properly containerized and
labeled waste. Your institution's Environmental Health & Safety (EHS) department or
equivalent is responsible for the final disposal in compliance with all federal, state, and local
regulations.[10][14]

» Documentation: Maintain any documentation or manifests provided by the EHS office for
your records. This closes the loop on the "cradle-to-grave" responsibility for the chemical
waste.[16]

Spill and Emergency Procedures
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In the event of an accidental release, immediate and correct action is crucial.

o Personal Protective Equipment (PPE): Ensure you are wearing appropriate PPE, including
safety glasses with side shields and chemical-resistant gloves.[6]

o Containment: For small spills, absorb the liquid with an inert, non-combustible material such
as sand, diatomite, or universal binders.[15]

o Collection: Carefully sweep or shovel the absorbent material into a suitable, labeled
container for disposal.[1][6]

o Ventilation: Ensure the area is well-ventilated.

o Reporting: Report the spill to your laboratory supervisor and EHS office, as per your
institution's policy.

Disposal Decision Workflow

The following diagram illustrates the critical decision-making process for the proper disposal of
decyl octanoate.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.fishersci.co.uk/store/msds?partNumber=15525946&productDescription%3D25ML+Decyl+decanoate%2C+98%25&countryCode=GB&language=en
https://cdn.caymanchem.com/cdn/msds/33674m.pdf
https://www.fishersci.com/store/msds?partNumber=AC457115000&productDescription=DECYL+DECANOATE%2C+98%25+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15525946&productDescription%3D25ML+Decyl+decanoate%2C+98%25&countryCode=GB&language=en
https://www.benchchem.com/product/b1594828?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Start: Decyl Octanoate Waste Generated

Step 1: Characterize Waste

Is it mixed with any hazardous substance? — Yes (Contaminated) No (Pure Decyl Octanoate)

A

End: Waste Removed Compliantly

Click to download full resolution via product page
Caption: Decision workflow for decyl octanoate disposal.
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Biodegradability of Octyl Octanoate in Comparison to Other Synthetic Esters. Benchchem.
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A Comparative Analysis of the Environmental Degradation of 14C-Decyl Alcohol and 14C-
Octanol. Benchchem. Link

Octanoic acid, decyl ester - Substance Details. U.S. Environmental Protection Agency (EPA).
Link

2-decyl tetradecyl octanoate, 94277-29-9. The Good Scents Company. Link

Decyl octanoate | C18H3602 | CID 75319. PubChem, National Institutes of Health (NIH).
Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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